Cas no 329910-39-6 (methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate)

• Product Name: methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• CAS No: 329910-39-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD02259728
• CID: 311163
• PubChem ID: 2734531
• Update Time: 2025-11-02

methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-N-BOC-1-AMINOCYCLOPENTANE-3-CARBOXYLIC ACID METHYL ESTER
• (1S,3S)-1-(Boc-amino)cyclopentane-3-carboxylic acid methyl ester
• Cyclopentanecarboxylicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1S,3S)-
• methyl (1S,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• (1S,3S)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• ZZGMDDXYOHHJMT-IUCAKERBSA-N
• SCHEMBL2378286
• P10228
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1S,3S)-
• PS-1012
• 329910-39-6
• (1S,3S)-Methyl N-Boc-1-aminocyclopentane-3-carboxylate
• (1s, 3s)-N-Boc-1-aminocyclopentane-3-carboxylic acid methyl ester
• (1S,3S)-3-tert-butoxycarbonylamino-cyclopentanecarboxylic acid methyl ester
• ST50825900
• (1S,3S)-3-tert-Butoxycarbonylaminocyclopentanecarboxylic acid methyl ester
• methyl (1R,3R)-rel-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• AKOS015994472
• DTXSID00370351
• (1S,3S)-Methyl3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• Methyl (1S,3S)-3-Boc-Aminocyclopentane-1-Carboxylate
• MFCD02259728
• CS-0049302
• Methyl trans-3-(boc-amino)-cyclopentane-1-carboxylate
• 862700-37-6
• METHYL (1S,3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPENTANE-1-CARBOXYLATE

• MDL： MFCD02259728
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9-/m0/s1
• InChI Key： ZZGMDDXYOHHJMT-IUCAKERBSA-N
• SMILES： O(C)C([C@H]1CC[C@@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not available
• Density: 1.1177 (rough estimate)
• Boiling Point: 386.17°C (rough estimate)
• Flash Point: 154.5°C
• Refractive Index: 1.4596 (estimate)
• PSA: 64.63000
• LogP: 2.24370
• Solubility: Not available

methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate

Exploring Methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 329910-39-6): Properties, Applications, and Market Insights

Methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 329910-39-6) is a specialized chiral compound widely used in pharmaceutical and fine chemical synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the production of active pharmaceutical ingredients (APIs) and other high-value compounds. The increasing demand for enantiomerically pure substances in drug development has spotlighted this compound as a critical building block.

The compound features a cyclopentane backbone with a tert-butoxycarbonyl (Boc) protected amino group and a methyl ester functionality. This combination enhances its stability and reactivity, making it suitable for multi-step synthetic routes. Researchers often leverage its chiral purity to achieve high selectivity in asymmetric synthesis, a key focus area in modern medicinal chemistry.

One of the trending applications of methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate is in the synthesis of protease inhibitors and other small-molecule therapeutics. With the rise of targeted therapies and personalized medicine, the demand for such intermediates has surged. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further broadens its utility in bioconjugation and peptide-based drug discovery.

From an industrial perspective, scalability and cost-efficiency are critical. Recent advancements in catalytic asymmetric synthesis have improved the production efficiency of CAS 329910-39-6, reducing waste and enhancing yield. Environmental, Social, and Governance (ESG) considerations are also driving innovations in greener synthetic pathways, aligning with global sustainability goals.

Market insights reveal a growing interest in chiral building blocks like this compound, particularly in North America and Asia-Pacific regions. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in chiral intermediates to accelerate drug development pipelines. The compound’s role in the synthesis of antiviral and anti-inflammatory agents has further amplified its relevance post-pandemic.

For researchers and procurement specialists, understanding the storage and handling of methyl (1S,3S)-3-Boc-amino cyclopentanecarboxylate is essential. The compound should be stored under inert conditions to preserve its integrity, and suppliers often provide high-purity grades (≥98%) to meet stringent industry standards.

In summary, methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 329910-39-6) stands out as a versatile and high-demand intermediate in modern synthetic chemistry. Its applications span drug discovery, agrochemicals, and materials science, reflecting its broad industrial significance. As research continues to uncover new synthetic methodologies, this compound is poised to remain a cornerstone in chiral chemistry.